Cas no 114676-47-0 ((2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate)

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined structure, featuring both hydroxyl and ester functional groups, makes it a versatile building block for the preparation of bioactive compounds, particularly in the development of peptidomimetics and enzyme inhibitors. The rigid pyrrolidine scaffold enhances conformational control, while the hydroxyl group allows for further derivatization. This compound is valued for its high enantiopurity and stability under standard handling conditions, ensuring reproducibility in synthetic applications. Its utility spans medicinal chemistry, agrochemical research, and materials science, where precise stereochemistry is critical.

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate structure

114676-47-0 structure

Product Name:(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate

CAS No:114676-47-0

MF:C₆H₁₁NO₃

MW:145.156441926956

CID:130413

PubChem ID:7020012

Update Time:2025-06-07

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate
- D-Proline, 4-hydroxy-,methyl ester, (4R)-
- Methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate
- methyl 4-hydroxy-L-prolinate
- cis-4-Hydroxy-D-proline methyl ester
- Cis-4-OH-D-Pro-Ome
- D-Proline, 4-hydroxy-, methyl ester, (4R)- (9CI)
- (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid methyl ester
- (2R,4R)-rel-methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
- EN300-148198
- D-Proline, 4-hydroxy-, methyl ester, (4R)-
- (2R,4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester
- AM20080088
- (2R,4R)-2-Carbomethoxy-4-hydroxypyrrolidine
- AKOS015850856
- 114676-47-0
- ZORHSASAYVIBLY-RFZPGFLSSA-N
- AS-30058
- (2R,4R)-methyl4-hydroxypyrrolidine-2-carboxylate
- SCHEMBL1439294
- 790644-51-8
- CS-0183723
- A15140
- DTXSID90427207
- Rel-methyl (2R,4R)-4-hydroxypyrrolidine-2-carboxylate
- DB-000725
- MDL： R179577
- Inchi： 1S/C6H11NO3/c1-10-6(9)5-2-4(8)3-7-5/h4-5,7-8H,2-3H2,1H3/t4-,5-/m1/s1
- InChI Key： ZORHSASAYVIBLY-RFZPGFLSSA-N
- SMILES： O[C@H]1CN[C@@H](C(=O)OC)C1

Computed Properties

Exact Mass: 145.07400
Monoisotopic Mass: 145.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 247.2±40.0 ºC (760 Torr),
Flash Point: 103.3±27.3 ºC,
Refractive Index: 1.487
Solubility: Soluble (634 g/l) (25 º C),
PSA: 58.56000
LogP: -0.78900

(2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate Pricemore >>

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